Cas no 2866335-76-2 (7-Azaspiro[3.5]nonane, 1,1-dimethyl-, hydrochloride (1:1) )

• Product Name: 7-Azaspiro[3.5]nonane, 1,1-dimethyl-, hydrochloride (1:1)
• CAS No: 2866335-76-2
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 5563767
• Update Time: 2025-06-26

7-Azaspiro[3.5]nonane, 1,1-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane, 1,1-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C10H19N.ClH/c1-9(2)3-4-10(9)5-7-11-8-6-10;/h11H,3-8H2,1-2H3;1H
• InChI Key： XJIGMFDQXDNRLG-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2(C(C)(C)CC2)CC1

Additional information on 7-Azaspiro[3.5]nonane, 1,1-dimethyl-, hydrochloride (1:1)

7-Azaspiro[3.5]nonane, 1,1-dimethyl-, hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No 2866335-76-2, known as 7-Azaspiro[3.5]nonane, 1,1-dimethyl-, hydrochloride (1:1), is a unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of nitrogen-containing heterocycles, specifically a spiro compound with a seven-membered ring containing one nitrogen atom. The spiro structure refers to the presence of two rings sharing only one atom, in this case, the nitrogen atom at position 7.

Recent studies have highlighted the potential of 7-Azaspiro[3.5]nonane derivatives in drug discovery. Researchers have explored their ability to act as scaffolds for bioactive molecules due to their rigid structure and potential for hydrogen bonding interactions. The dimethyl substitution at position 1 adds steric bulk, which can influence the compound's solubility and bioavailability.

The synthesis of CAS No 2866335-76-2 involves a multi-step process that typically begins with the preparation of an appropriate spiro intermediate. One common approach is the use of ring-closing metathesis or other cyclization reactions to form the spiro structure. The hydrochloride salt form indicates that the compound exists in its protonated form under physiological conditions, which is often desirable for drug delivery.

In terms of physical properties, 7-Azaspiro[3.5]nonane exhibits a melting point range consistent with other spiro compounds, suggesting moderate stability under thermal conditions. Its solubility in organic solvents is moderate, which aligns with its potential use in organic reactions and formulations.

Recent advancements in computational chemistry have allowed researchers to model the interactions of CAS No 2866335-76-2 with various biological targets. Molecular docking studies have shown promising binding affinities for certain enzyme systems, particularly those involved in neurological pathways. These findings underscore the compound's potential as a lead molecule in drug development programs targeting central nervous system disorders.

The stereochemistry of 7-Azaspiro[3.5]nonane is another area of active research. The configuration at the nitrogen center can significantly impact the compound's pharmacokinetic properties and biological activity. Enantiomeric separation techniques have been employed to isolate individual enantiomers, enabling detailed studies on their stereochemical influence on activity.

In conclusion, CAS No 2866335-76-2, or 7-Azaspiro[3.5]nonane, 1,1-dimethyl-, hydrochloride (1:1), represents a valuable addition to the arsenal of heterocyclic compounds available for research and development. Its unique structure and promising biological profile make it a subject of continued interest across multiple disciplines within chemistry and pharmacology.